Cas no 336180-25-7 (<br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methyl-3-nitro- phenyl)-acetamide)

• Product Name: <br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methyl-3-nitro- phenyl)-acetamide
• CAS No: 336180-25-7
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 3069936
• PubChem ID: 3125704
• Update Time: 2025-04-21

<br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methyl-3-nitro- phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methyl-3-nitro- phenyl)-acetamide
• 336180-25-7
• AKOS000564290
• 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methyl-3-nitro-phenyl)-acetamide
• 2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide

• MDL： MFCD01541929
• Inchi： 1S/C17H14N4O5S/c1-10-6-7-11(8-13(10)21(24)25)18-15(23)9-27-17-20-19-16(26-17)12-4-2-3-5-14(12)22/h2-8,22H,9H2,1H3,(H,18,23)
• InChI Key： WPGKQDZDRVOOQO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2O)O1)CC(NC1C=CC(C)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 386.06849073Da
• Monoisotopic Mass: 386.06849073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes